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Amino Acid Sequence and Modifications

The table below details the full sequence and key modifications.

Position Residue Notes

1 Pyroglutamic Acid (Pyr /

Glp)

N-terminal block [1] [2].

2 Glycine (Gly)

3 Proline (Pro)

4 Tryptophan (Trp)

5 Leucine (Leu)

6-10 Glutamic Acid (Glu) Five consecutive residues.

11 Alanine (Ala)

12 Tyrosine (Tyr)

13 Glycine (Gly)
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Position Residue Notes

14 Tryptophan (Trp)

15 Leucine (Leu) Key substitution; replaces methionine for higher stability
[3].

16 Aspartic Acid (Asp)

17 Phenylalanine (Phe) C-terminal amidation [1] [2].

Biological Activity and Signaling Pathway

[Leu15]-Gastrin I is a bioactive derivative of the human gastrin I hormone. Its primary physiological role is

to act as a trophic factor for the normal gastrointestinal epithelium, meaning it stimulates growth and

maintenance [4] [2]. It exerts its effects by binding to and activating the cholecystokinin-B receptor (CCK-

BR), a G-protein coupled receptor [3] [4].

The following diagram illustrates the key signaling pathways activated by [Leu15]-Gastrin I in a

gastrointestinal epithelial cell, leading to growth promotion, based on research into the gastrin signaling

mechanism [5]:
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Gastrin activates CCK-B receptor, triggering intracellular signaling cascades that promote cell growth. [4]

[2] [5]

Due to this growth-promoting activity, this peptide and its receptors are also a subject of research in gastric

adenocarcinoma (gastric cancer), as they are often overexpressed in this malignancy [3] [4].

Experimental Data and Handling

For laboratory research, here are the key physical characteristics and handling guidelines.

Parameter Specification Source

Molecular Formula C₉₈H₁₂₆N₂₀O₃₁ [3] [4] [6]

Molecular Weight 2080.16 g/mol (theoretical) [4] [6]

CAS Number 39024-57-2 [3] [4] [1]

Purity ≥95% (HPLC) [3] [2]

Appearance White to off-white powder [4] [6]

Storage -20°C, sealed and protected from light and moisture [3] [4] [2]

Solubility and Stock Solution Preparation

Recommended Solvent: DMSO. A typical stock concentration is 100 mg/mL (48.07 mM), which may
require sonication to fully dissolve [4].

Alternative Solvent: Water. Can be dissolved at a concentration of ~5-10 mg/mL. For aqueous
solutions, it is recommended to adjust the pH to 11 with sodium hydroxide (NaOH) to improve

solubility [4] [6].
Once prepared, stock solutions should be aliquoted and stored at -80°C for long-term use (6 months)

or at -20°C for shorter periods (1 month) to prevent loss of activity from repeated freeze-thaw cycles
[4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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